Cas no 614731-30-5 (3-(2-Fluorophenoxy)methyl-piperidine Hydrochloric Acid Salt)

• Product Name: 3-(2-Fluorophenoxy)methyl-piperidine Hydrochloric Acid Salt
• CAS No: 614731-30-5
• MF: C₁₂H₁₇ClFNO
• MW: 245.72088599205
• CID: 891540
• Update Time: 2026-04-29

3-(2-Fluorophenoxy)methyl-piperidine Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• 3-(2-FLUORO-PHENOXYMETHYL)-PIPERIDINE HYDROCHLORIDE
• 3-[(2-FLUOROPHENOXY)METHYL]PIPERIDINE HYDROCHLORIDE
• 3-(2-fluorophenoxymethyl)piperidine hydrochloride
• AG-A-54532
• AG-L-29684
• CTK7C2595
• MolPort-003-991-206
• SureCN1475719
• 3-(2-Fluorophenoxy)methyl-piperidine Hydrochloric Acid Salt

• Inchi： InChI=1S/C12H16FNO.ClH/c13-11-5-1-2-6-12(11)15-9-10-4-3-7-14-8-10;/h1-2,5-6,10,14H,3-4,7-9H2;1H
• InChI Key： BKXBZNRNWKQKFO-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)F)OCC2CCCNC2.Cl

Computed Properties

• Exact Mass: 245.09800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 21.26000
• LogP: 3.33490

3-(2-Fluorophenoxy)methyl-piperidine Hydrochloric Acid Salt Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(2-Fluorophenoxy)methyl-piperidine Hydrochloric Acid Salt

3-(2-Fluorophenoxy)methyl-piperidine Hydrochloric Acid Salt: A Comprehensive Overview

The compound with CAS No. 614731-30-5, commonly referred to as 3-(2-Fluorophenoxy)methyl-piperidine Hydrochloric Acid Salt, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The long-tail keyword for this compound, 3-(2-fluorophenoxy)methylpiperidine hydrochloride, highlights its chemical composition and functional groups, making it a focal point for researchers exploring novel therapeutic agents.

Recent studies have demonstrated that 3-(2-Fluorophenoxy)methyl-piperidine Hydrochloric Acid Salt exhibits promising pharmacological activity, particularly in the realm of central nervous system (CNS) disorders. Its structure, which includes a piperidine ring and a fluorinated phenoxy group, contributes to its ability to interact with various biological targets. The fluorine atom in the phenoxy group plays a critical role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and stability within biological systems.

One of the most notable advancements in the study of this compound involves its application as a potential neuroprotective agent. Research published in leading journals has shown that 3-(2-Fluorophenoxy)methyl-piperidine Hydrochloric Acid Salt can mitigate oxidative stress and inflammation in neuronal cells, suggesting its potential utility in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the importance of fluorinated compounds in modern drug discovery, where subtle structural modifications can lead to significant therapeutic benefits.

In addition to its neuroprotective properties, this compound has also been investigated for its role in modulating ion channels. The piperidine moiety is known to interact with voltage-gated sodium channels, which are key players in pain signaling pathways. By targeting these channels, 3-(2-Fluorophenoxy)methyl-piperidine Hydrochloric Acid Salt may offer a novel approach to managing chronic pain conditions. This dual functionality—neuroprotection and pain modulation—positions the compound as a versatile candidate for future drug development.

The synthesis of 3-(2-Fluorophenoxy)methyl-piperidine Hydrochloric Acid Salt involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Researchers have optimized reaction conditions to enhance yield and purity, ensuring that the compound meets the rigorous standards required for preclinical testing. The use of fluorinated intermediates during synthesis not only improves the compound's pharmacokinetic profile but also aligns with current trends in drug design that emphasize fluorination for enhanced efficacy.

From an analytical standpoint, the characterization of this compound has been achieved through advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods have provided critical insights into the compound's molecular structure and stereochemistry, confirming its identity and purity. Such rigorous characterization is essential for ensuring the reliability of downstream biological studies and clinical trials.

Looking ahead, the future of 3-(2-Fluorophenoxy)methyl-piperidine Hydrochloric Acid Salt lies in its potential translation from laboratory research to clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its efficacy in animal models of neurodegenerative diseases and chronic pain. If successful, this compound could pave the way for a new class of therapeutics that address unmet medical needs.

In conclusion, 3-(2-Fluorophenoxy)methyl-piperidine Hydrochloric Acid Salt represents a compelling example of how structural modifications can yield compounds with diverse biological activities. Its unique combination of neuroprotective and ion channel-modulating properties positions it as a promising candidate for future drug development. As research continues to uncover its full potential, this compound will undoubtedly remain at the forefront of scientific inquiry in the fields of organic chemistry and pharmacology.